Cas no 2309586-58-9 (2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 2309586-58-9
• MF: C₁₆H₁₄Cl₂N₄O₂S
• MW: 397.278959751129
• CID: 5339695
• Update Time: 2025-10-21

2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 2,6-dichloro-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]benzenesulfonamide
• 2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C16H14Cl2N4O2S/c1-22-15(5-6-20-22)12-7-11(8-19-10-12)9-21-25(23,24)16-13(17)3-2-4-14(16)18/h2-8,10,21H,9H2,1H3
• InChI Key： XZEHULHSQNKJCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NCC1C=NC=C(C2=CC=NN2C)C=1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 535
• XLogP3: 2.5
• Topological Polar Surface Area: 85.3

Additional information on 2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

2,6-Dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2309586-58-9, commonly referred to as 2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its application.

Structure and Synthesis: The molecule consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, a sulfonamide group at the 1 position, and a pyridine ring attached via a methylene group. The pyridine ring is further substituted with a 1-methylpyrazole moiety at the 5 position. This intricate structure was synthesized through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. Recent studies have optimized the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production.

Biological Activity: The compound exhibits potent inhibitory activity against various enzymes, including kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory drugs. Research published in *Nature Communications* highlighted its ability to selectively inhibit a specific kinase involved in tumor growth. Additionally, studies in *Journal of Medicinal Chemistry* demonstrated its efficacy as an anti-inflammatory agent by modulating cytokine production.

Applications in Pharmaceuticals: Due to its unique pharmacokinetic properties, 2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide is being explored as a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to assess its safety and efficacy in human subjects.

Environmental Impact: The compound's environmental fate and toxicity have also been studied extensively. Research indicates that it has low bioaccumulation potential and degrades efficiently under aerobic conditions. These findings are crucial for ensuring its safe use in agricultural applications, where it is being tested as a herbicide.

Future Prospects: Ongoing research is focused on modifying the molecule's structure to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its therapeutic applications within the next few years.

In conclusion, 2,6-dichloro-N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide represents a promising compound with diverse applications across multiple industries. Its continued development hinges on further research into its biological mechanisms and optimization of manufacturing processes.